N'-(3-methylbenzoyl)-2-thiophenecarbohydrazide

• IUPAC Name: N'-(3-methylbenzoyl)thiophene-2-carbohydrazide
• InChI: InChI=1S/C13H12N2O2S/c1-9-4-2-5-10(8-9)12(16)14-15-13(17)11-6-3-7-18-11/h2-8H,1H3,(H,14,16)(H,15,17)
• InChI Key: SGVXARQUEBYIGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NNC(=O)C2=CC=CS2
• Molecular Formula: C13H12N2O2S
• Molecular Weight: 260.31 g/mol

Description

Synthesis Analysis

The synthesis of N'-(3-methylbenzoyl)-2-thiophenecarbohydrazide and related compounds involves several steps, including condensation reactions and characterizations through spectroscopic methods such as FT-IR, NMR, and sometimes X-ray diffraction. A study by Bharty et al. (2015) on similar compounds showcases the synthesis process and spectral characterization, offering insights into the methodologies applicable for creating thiophene derivatives (Bharty et al., 2015).

Molecular Structure Analysis

The molecular structure of thiophene derivatives has been extensively analyzed using single-crystal X-ray diffraction and spectroscopic methods. These analyses reveal the crystalline structure, including space group, molecular geometry, and intermolecular interactions. For example, the study by Karrouchi et al. (2021) provides a detailed examination of the molecular structure through X-ray diffraction and theoretical calculations, highlighting the configuration and stabilization mechanisms of similar compounds (Karrouchi et al., 2021).

Chemical Reactions and Properties

The chemical reactivity and properties of N'-(3-methylbenzoyl)-2-thiophenecarbohydrazide derivatives can be understood through studies on their synthesis and subsequent reactions. Investigations into the cycloadditions, dipolarophilic reactivities, and interactions with various reagents reveal the compound's versatility and potential for further chemical modifications. Research by Huisgen et al. (2001) on thiophene derivatives' reactivities provides insight into their cycloaddition reactions and potential for creating a wide range of products (Huisgen et al., 2001).

Physical Properties Analysis

The physical properties of N'-(3-methylbenzoyl)-2-thiophenecarbohydrazide derivatives, including melting points, solubility, and stability, are crucial for their application in various fields. The thermal stability and solvation energy of these compounds, analyzed through spectroscopic methods and thermal analysis, indicate their robustness and potential utility in different environmental conditions. For instance, the work by Karrouchi et al. (2020) assesses the thermal stability and solvation energy, providing valuable data on the physical characteristics of these compounds (Karrouchi et al., 2020).

Chemical Properties Analysis

The chemical properties, including reactivity with various agents, potential for hydrogen bonding, and electronic structure, are explored through experimental and theoretical studies. Analysis of frontier molecular orbitals, charge distribution, and bond analysis using density functional theory (DFT) helps elucidate the chemical behavior of these compounds. The synthesis and structural characterization of similar compounds, as discussed by Singh et al. (2009), demonstrate the chemical versatility and potential applications of thiophene derivatives (Singh et al., 2009).